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Compound of Interest

Compound Name: Texanol

Cat. No.: B047921 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides essential, immediate safety and logistical

information for handling Texanol (2,2,4-trimethyl-1,3-pentanediol monoisobutyrate), including

personal protective equipment (PPE), emergency procedures, and disposal plans.

Key Safety Data for Texanol
The following table summarizes important quantitative data for Texanol to facilitate quick

reference and risk assessment.
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Property Value

Chemical Name 2,2,4-trimethyl-1,3-pentanediol monoisobutyrate

CAS Number 25265-77-4

Molecular Formula C₁₂H₂₄O₃

Molecular Weight 216.32 g/mol

Appearance Colorless liquid[1]

Odor Mild[1]

Boiling Point 255 - 261.5 °C[1]

Flash Point 122 °C[1]

Vapor Pressure 0.01 mmHg at 20 °C

Lower Explosive Limit (LEL) 0.6%

Upper Explosive Limit (UEL) 4.2%

Odor Threshold 0.06 ppm

Acute Reference Exposure Value (ReV) 13,000 µg/m³

Short-term Exposure Screening Level (ESL) 3,900 µg/m³

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Texanol, the following PPE is

mandatory.

Eye Protection: Wear chemical safety goggles or a face shield where splashing is possible.

[2]

Hand Protection: Chemical-resistant gloves are required. While specific breakthrough time

data for Texanol is not readily available, gloves made of butyl rubber or polypropylene are

recommended.[3] It is crucial to inspect gloves for any signs of degradation or perforation

before and after use. For prolonged or immersive contact, consider using thicker, reusable

gloves and always consult the glove manufacturer's specific chemical resistance data.
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Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.[3][4] In situations with a higher risk of splashing, chemical-resistant aprons or

coveralls are recommended.

Respiratory Protection: Use in a well-ventilated area.[1] If engineering controls such as fume

hoods are not available or are insufficient to maintain airborne concentrations below

exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

[2]

Emergency Procedures: First Aid
Immediate and appropriate first aid is critical in the event of accidental exposure to Texanol.

Inhalation: Move the affected person to fresh air.[1] If breathing is difficult, administer oxygen.

If breathing has stopped, begin artificial respiration. Seek medical attention if symptoms

persist.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1] Remove

contaminated clothing and wash it before reuse.[3] If irritation occurs, seek medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[4] Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 2-4 cupfuls of water or milk to drink.[4] Seek immediate medical attention.[4]

Experimental Protocol: Texanol Spill Cleanup
This protocol outlines the step-by-step procedure for safely managing a Texanol spill in a

laboratory setting.

Evacuate and Alert: Immediately alert others in the vicinity of the spill. If the spill is large or in

a poorly ventilated area, evacuate the immediate area.

Assess the Spill: Determine the extent of the spill and identify any immediate hazards, such

as proximity to ignition sources.
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Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the

appropriate PPE as outlined above.

Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent

material such as vermiculite, sand, or commercial sorbent pads.

Absorb the Spill: Gently cover the spill with the absorbent material, working from the outside

in to prevent spreading.

Collect the Absorbed Material: Once the liquid has been completely absorbed, carefully

scoop the material into a designated, labeled chemical waste container.

Decontaminate the Area: Clean the spill area with a suitable detergent and water.

Dispose of Waste: All contaminated materials, including gloves, absorbent, and cleaning

materials, must be disposed of as hazardous waste according to institutional and local

regulations.

Restock Spill Kit: Replenish any materials used from the spill kit.
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Workflow for handling a Texanol spill.
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Disposal Plan
Proper disposal of Texanol and its contaminated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Collect all Texanol waste, including unused product and contaminated

materials from spills, in a designated, properly labeled, and sealed container. The container

must be compatible with Texanol; the original container or a high-density polyethylene

(HDPE) container is suitable.[1]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "Texanol (2,2,4-trimethyl-1,3-pentanediol monoisobutyrate)" and any

associated hazards.

Storage: Store the waste container in a designated satellite accumulation area that is secure

and away from incompatible materials.

Disposal: Dispose of the hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1] Do not

dispose of Texanol down the drain or in regular trash.[1] Empty containers should be triple-

rinsed with a suitable solvent, and the rinsate collected as hazardous waste before the

container is discarded.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Texanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047921#personal-protective-equipment-for-handling-
texanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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